2-[(1-Methoxypropan-2-yl)amino]acetic acid

• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 2-(1-methoxypropan-2-ylamino)acetic acid
• InChI: InChI=1S/C6H13NO3/c1-5(4-10-2)7-3-6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9)
• InChI Key: UUQPODMPZRZKGK-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC(=O)O

Description

2-[(1-Methoxypropan-2-yl)amino]acetic acid is a chemical compound with the molecular formula C6H13NO3 It is known for its applications in various fields, including chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Methoxypropan-2-yl)amino]acetic acid typically involves the reaction of 1-methoxypropan-2-amine with chloroacetic acid. The reaction is carried out under controlled conditions, often in the presence of a base such as sodium hydroxide to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to maximize efficiency and minimize waste. The final product is subjected to rigorous quality control measures to ensure it meets industry standards .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Methoxypropan-2-yl)amino]acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields oxo derivatives, while reduction produces various amine derivatives .

Scientific Research Applications

2-[(1-Methoxypropan-2-yl)amino]acetic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: This compound is studied for its potential effects on biological systems, including its role in enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(1-Methoxypropan-2-yl)amino]acetic acid involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes, affecting biochemical pathways and cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

• 2-[(1-Methoxyethyl)amino]acetic acid
• 2-[(1-Methoxypropyl)amino]acetic acid
• 2-[(1-Methoxybutyl)amino]acetic acid

Uniqueness

2-[(1-Methoxypropan-2-yl)amino]acetic acid is unique due to its specific structural features, which confer distinct chemical and biological properties. Its methoxypropan-2-yl group provides unique steric and electronic effects, influencing its reactivity and interactions with other molecules .